Cas no 1251567-93-7 (N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product name: N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251567-93-7
• MF: C₂₃H₂₂N₄O₄S
• MW: 450.510183811188
• CID: 5393633

N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-4-(3-thiomorpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C23H22N4O4S/c1-29-18-6-2-16(3-7-18)14-26-22(28)17-4-8-19(9-5-17)31-23-21(24-10-11-25-23)27-12-13-30-15-20(27)32/h2-11H,12-15H2,1H3,(H,26,28)
• InChI Key： RIOMHSJENCISJF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2=S)C=C1

Additional information on N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide

Professional Introduction to N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251567-93-7)

N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1251567-93-7, belongs to a class of molecules that exhibit promising properties in the realm of drug discovery and development. The intricate architecture of this molecule, featuring a benzamide core linked to a thiomorpholine moiety and a pyrazine ring, suggests multifaceted interactions with biological targets, making it a subject of intense study.

The benzamide group is a well-known pharmacophore in medicinal chemistry, often found in therapeutic agents due to its ability to modulate enzyme activity and receptor binding. In N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide, the presence of the 4-methoxyphenylmethyl substituent further enhances its potential by introducing hydrophobic interactions and electronic effects that can influence binding affinity. This combination of structural elements positions the compound as a candidate for further exploration in the development of novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The thiomorpholine ring in N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide is particularly noteworthy, as it is known to exhibit favorable properties for binding to biological targets such as kinases and other enzymes involved in cellular signaling pathways. The pyrazine moiety, on the other hand, contributes to the compound's ability to engage with specific amino acid residues in proteins, potentially leading to therapeutic effects.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging high-throughput screening and virtual screening techniques to identify promising candidates like N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide. The compound's unique blend of structural features makes it an attractive candidate for further investigation into its potential applications in treating various diseases. For instance, studies have suggested that molecules containing the benzamide scaffold may have utility in addressing neurological disorders, inflammation, and cancer by modulating key signaling pathways.

The thiomorpholine derivative component of this compound has been explored in several preclinical studies for its potential role in inhibiting enzymes that are overactive in certain pathological conditions. By targeting these enzymes, N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide could potentially interfere with disease progression and alleviate symptoms. Additionally, the presence of the pyrazine ring may contribute to its ability to cross the blood-brain barrier, a critical factor for many therapeutic agents aimed at treating central nervous system disorders.

In summary, N-[(4-methoxyphenyl)methyl]-4-{[3-(thiomorpholin-4-yloxy)pyrazin]] is a structurally sophisticated compound with significant potential in pharmaceutical applications. Its combination of recognized pharmacophores—such as the benzamide core, thiomorpholine moiety, and pyrazine ring—makes it a compelling subject for further research into its biological activities and therapeutic implications. As computational methods continue to refine our understanding of molecular interactions, compounds like this one are likely to play an increasingly important role in the development of next-generation drugs.